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dehatrine dehatrine
Brand Name: Vulcanchem
CAS No.: 19634-27-6
VCID: VC0027413
InChI: InChI=1S/C37H38N2O6/c1-39-15-13-25-20-34(42-4)36(43-5)37-35(25)29(39)17-23-8-11-30(40-2)32(18-23)44-26-9-6-22(7-10-26)16-28-27-21-33(45-37)31(41-3)19-24(27)12-14-38-28/h6-11,18-21,29H,12-17H2,1-5H3/t29-/m1/s1
SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6=NCCC7=CC(=C(O3)C=C76)OC)C=C5)OC)OC
Molecular Formula: C37H38N2O6
Molecular Weight: 606.7 g/mol

dehatrine

CAS No.: 19634-27-6

Main Products

VCID: VC0027413

Molecular Formula: C37H38N2O6

Molecular Weight: 606.7 g/mol

dehatrine - 19634-27-6

CAS No. 19634-27-6
Product Name dehatrine
Molecular Formula C37H38N2O6
Molecular Weight 606.7 g/mol
IUPAC Name (14R)-9,20,21,25-tetramethoxy-15-methyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-1(30),3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-tridecaene
Standard InChI InChI=1S/C37H38N2O6/c1-39-15-13-25-20-34(42-4)36(43-5)37-35(25)29(39)17-23-8-11-30(40-2)32(18-23)44-26-9-6-22(7-10-26)16-28-27-21-33(45-37)31(41-3)19-24(27)12-14-38-28/h6-11,18-21,29H,12-17H2,1-5H3/t29-/m1/s1
Standard InChIKey LPFIPRSEXCVWTR-GDLZYMKVSA-N
Isomeric SMILES CN1CCC2=CC(=C(C3=C2[C@H]1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6=NCCC7=CC(=C(O3)C=C76)OC)C=C5)OC)OC
SMILES CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6=NCCC7=CC(=C(O3)C=C76)OC)C=C5)OC)OC
Canonical SMILES CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6=NCCC7=CC(=C(O3)C=C76)OC)C=C5)OC)OC
Synonyms dehatrine
PubChem Compound 192961
Last Modified Nov 11 2021
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